Cas no 41891-54-7 (Triethyl 3-Methyl-4-phosphono-2-butenoate (~90%))

• Product Name: Triethyl 3-Methyl-4-phosphono-2-butenoate (~90%)
• CAS No: 41891-54-7
• MF: C₁₁H₂₁O₅P
• MW: 264.255204916
• MDL: MFCD00075151
• CID: 329363
• PubChem ID: 24860594
• Update Time: 2025-08-05

Triethyl 3-Methyl-4-phosphono-2-butenoate (~90%) Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate
• Triethyl 3-methyl-4-phosphono-2-butenoate
• (E)-ethyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate
• 2-Butenoic acid,4-(diethoxyphosphinyl)-3-methyl-, ethyl ester
• Triethyl 3-Methyl-4-
• TRIETHYL 3-METHYL-4-PHOSPHONO-2-BUTEN- OATE (CIS+TRANS)
• TRIETHYL(3-METHYL-4-PHOSPHONO)CROTONATE
• ethyl (E)-4-diethoxyphosphoryl-3-methylbut-2-enoate
• TriMethylsilyl acetate
• Diethyl 3-ethoxycarbonyl-2-methyl-2-propenyl phosphonate
• Triethyl 3-methyl-4-phosphonocrotonate
• Triethyl (2E)-3-Methyl-4-phosphonocrotonate
• OQKGPUSERILONW-CSKARUKUSA-N
• H10896
• ethyl 4-(diethoxyphosphoryl)-3-methyl-but-2e-enoate
• 3917-43-9
• A872981
• Triethyl 3-Methyl-4-phosphono-2-butenoate (~90per cent)
• Triethyl 4-phosphono-3-methyl-2-butenoate
• 39760-56-0
• (E)-4-(Diethoxy-phosphoryl)-3-methyl-but-2-enoic acid ethyl ester
• 41891-54-7
• Triethyl 3-Methyl-4-phosphono-2-butenoate (~90%)
• ETHYL (2E)-4-(DIETHOXYPHOSPHORYL)-3-METHYLBUT-2-ENOATE
• diethyl 3-ethoxycarbonyl-2-methyl-2-propenylphosphonate
• 4-(diethoxyphosphinyl)-3-methyl-crotonic acid ethyl ester
• CS-0112727
• ethyl 4-(diethoxyphosphoryl)-3-methylcrotonate
• ethyl 4(diethoxyphosphoryl)-3-methyl-but-2E-enoate
• (Z)-3-Methyl-4-phosphono-crotonic Acid Triethyl Ester
• AKOS015904391
• Diethyl 3-ethoxycarbonyl-2-methyl-2-propenyl Phosphonate; 4-(Diethoxyphosphinyl)-3-methyl-2-butenoic acid Ethyl Ester; Triethyl 3-Methyl-4-phosphonocrotonate; Triethyl 4-Phosphono-3-methyl-2-butenoate
• Triethyl (2E)-3-Methyl-4-phosphono-2-butenoate; (2E)-4-(Diethoxyphosphinyl)-3-methyl-2-butenoic Acid Ethyl Ester; Diethyl [(E)-3-(Ethoxycarbonyl)-2-methylallyl]phosphonate

• MDL： MFCD00075151
• Inchi： 1S/C11H21O5P/c1-5-14-11(12)8-10(4)9-17(13,15-6-2)16-7-3/h8H,5-7,9H2,1-4H3/b10-8+
• InChI Key： OQKGPUSERILONW-CSKARUKUSA-N
• SMILES： P(C/C(=C/C(=O)OCC)/C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 264.11300
• Monoisotopic Mass: 264.11266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 61.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.089 g/mL at 25 °C(lit.)
• Boiling Point: 284-287 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.46(lit.)
• Solubility: Slightly soluble (9 g/l) (25 º C),
• PSA: 71.64000
• LogP: 2.76190
• Solubility: Not determined

Triethyl 3-Methyl-4-phosphono-2-butenoate (~90%) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 23-24/25
• Storage Condition：2-8°C

Additional information on Triethyl 3-Methyl-4-phosphono-2-butenoate (~90%)

Triethyl 3-Methyl-4-phosphono-2-butenoate (CAS No. 41891-54-7): A Comprehensive Overview

Triethyl 3-Methyl-4-phosphono-2-butenoate (CAS No. 41891-54-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as triethyl (E)-3-methyl-4-phosphonobut-2-enoate or triethyl (E)-3-methylbut-2-enyl phosphonate, is characterized by its unique structural features and diverse applications in various scientific and industrial domains.

The molecular formula of Triethyl 3-Methyl-4-phosphono-2-butenoate is C₁₁H₂₀O₆P, and it has a molecular weight of approximately 285.25 g/mol. The compound is typically supplied with a purity of around 90%, making it suitable for a wide range of research and development activities. Its chemical structure includes a phosphonate group, which imparts unique reactivity and functional properties, and a conjugated double bond that contributes to its stability and reactivity in various chemical reactions.

In recent years, Triethyl 3-Methyl-4-phosphono-2-butenoate has been extensively studied for its potential applications in the synthesis of bioactive molecules and pharmaceutical intermediates. One of the key areas of interest is its use as a building block in the synthesis of phosphonate-based drugs, which have shown promise in treating various diseases, including viral infections and metabolic disorders. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of novel antiviral agents with high efficacy against RNA viruses.

The phosphonate group in Triethyl 3-Methyl-4-phosphono-2-butenoate can be readily functionalized through various chemical transformations, such as hydrolysis, esterification, and coupling reactions. This versatility makes it an attractive starting material for the development of new compounds with tailored biological activities. Additionally, the presence of the conjugated double bond allows for the formation of stable intermediates that can be further modified to introduce additional functional groups or enhance the overall pharmacological profile.

In the context of drug discovery, Triethyl 3-Methyl-4-phosphono-2-butenoate has been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The phosphonate group in this compound can be designed to facilitate such conversions, thereby improving the bioavailability and therapeutic efficacy of the final drug product. A recent study published in the Bioorganic & Medicinal Chemistry Letters demonstrated the successful use of this compound as a prodrug precursor for a novel anticancer agent with enhanced solubility and reduced toxicity.

Beyond its applications in pharmaceutical research, Triethyl 3-Methyl-4-phosphono-2-butenoate has also found utility in other areas of chemistry and materials science. For example, it has been used as a ligand in coordination chemistry to form stable complexes with various metal ions. These complexes have shown potential in catalytic reactions and as precursors for the synthesis of functional materials with unique properties. A study published in the Inorganic Chemistry Communications reported the synthesis and characterization of several metal complexes using this compound as a ligand, highlighting its role in enhancing catalytic activity and selectivity.

The synthesis of Triethyl 3-Methyl-4-phosphono-2-butenoate can be achieved through several well-established methods. One common approach involves the reaction of diethyl phosphite with an appropriate aldehyde or ketone followed by esterification with ethanol. This method provides high yields and good purity, making it suitable for large-scale production. Another approach involves the Wittig reaction between an aldehyde or ketone and a phosphonium salt followed by hydrolysis to form the desired phosphonate ester. These synthetic routes have been optimized to ensure reproducibility and scalability, enabling researchers to access this valuable compound efficiently.

In conclusion, Triethyl 3-Methyl-4-phosphono-2-butenoate (CAS No. 41891-54-7) is a multifaceted organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on drug discovery, catalysis, and materials science. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.